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Compound of Interest

Compound Name: Poricoic acid BM

Cat. No.: B15597015 Get Quote

For researchers and drug development professionals, this guide provides a comprehensive

comparison of the in vivo effects of Poricoic Acid A (PAA), a prominent lanostane-type

triterpenoid derived from Wolfiporia cocos (formerly Poria cocos), with alternative therapeutic

strategies. This document summarizes key experimental data, details methodologies for pivotal

in vivo studies, and visualizes the core signaling pathways involved in its mechanism of action.

Poricoic acid A has garnered significant attention for its diverse pharmacological activities,

including anti-tumor, anti-inflammatory, and organ-protective effects.[1] While direct in vivo data

for Poricoic Acid BM is limited, the extensive research on PAA provides a strong foundation

for understanding the therapeutic potential of this class of compounds.

Comparative Analysis of In Vivo Efficacy
The following tables summarize the quantitative data on the in vivo effects of Poricoic Acid A in

various disease models, offering a comparison with standard therapeutic agents where

available.

Table 1: Anti-Tumor Effects of Poricoic Acid A in Animal Models
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[2]
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Table 2: Anti-Fibrotic Effects of Poricoic Acid A in Animal Models
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[3][4]

Key Signaling Pathways Modulated by Poricoic Acid
A

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11911342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11911342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7885072/
https://www.selleckchem.com/products/poricoic-acid-a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Poricoic Acid A exerts its therapeutic effects by modulating several critical signaling pathways.

The diagrams below, generated using the DOT language, illustrate these mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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